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Introduction

Fsllry-NH2 is a selective peptide antagonist of Protease-Activated Receptor 2 (PAR2), a G
protein-coupled receptor implicated in a variety of physiological and pathophysiological
processes, including inflammation, pain, and itch.[1] As a valuable research tool, effective in
vivo delivery of Fsllry-NH2 is crucial for elucidating the role of PAR2 in various disease models.
These application notes provide a comprehensive overview of the known in vivo delivery
methods and vehicles for Fsllry-NH2, including detailed protocols and quantitative data from
preclinical studies. Additionally, we describe the primary signaling pathway of PAR2 and the
known off-target effects of Fsliry-NH2.

Signaling Pathways
PAR2 Signaling Pathway

Protease-Activated Receptor 2 (PAR2) is activated by the proteolytic cleavage of its
extracellular N-terminus by serine proteases such as trypsin and mast cell tryptase. This
cleavage unmasks a tethered ligand that binds to the receptor, initiating a cascade of
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intracellular signaling events. The primary signaling pathway involves the coupling to Gag/11,
which activates phospholipase C (PLC), leading to the hydrolysis of phosphatidylinositol 4,5-
bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3
triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG
activates protein kinase C (PKC). These events can lead to the activation of downstream
pathways, including the mitogen-activated protein kinase (MAPK) cascade, which plays a role
in inflammation and cell proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b10766424?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/37201698/
https://pubmed.ncbi.nlm.nih.gov/37201698/
https://pubmed.ncbi.nlm.nih.gov/37201698/
https://www.benchchem.com/product/b10766424/docs#application-notes-and-protocols-for-in-vivo-delivery-of-fsllry-nh2
https://www.benchchem.com/product/b10766424/docs#application-notes-and-protocols-for-in-vivo-delivery-of-fsllry-nh2
https://www.benchchem.com/product/b10766424/docs#application-notes-and-protocols-for-in-vivo-delivery-of-fsllry-nh2
https://www.benchchem.com/product/b10766424/docs#application-notes-and-protocols-for-in-vivo-delivery-of-fsllry-nh2
https://www.benchchem.com/product/b10766424?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10766424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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